BENG“E Safety Operating Guide

Check Availability & Pricing

Navigating the Safe Disposal of (S,S)-BMS-
984923: A Procedural Guide

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: (S,S)-BMS-984923
CAS No.: 1375755-46-6
Cat. No.: B12400551
Get Quote
. J

The proper disposal of the research chemical (S,S)-BMS-984923, a potent and selective silent
allosteric modulator of mGIuR5, is crucial for maintaining laboratory safety and environmental
integrity.[1] As a compound utilized in drug development and scientific research, adherence to
established protocols for chemical waste management is paramount. This guide provides a
comprehensive, step-by-step procedure for the proper disposal of (S,S)-BMS-984923, based
on general best practices for laboratory chemical waste.

Chemical and Physical Properties

A clear understanding of the chemical and physical properties of (S,S)-BMS-984923 is
foundational to its safe handling and disposal.
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Property Value

(4R,5R)-5-(2-chlorophenyl)-4-(5-

Chemical Name (phenylethynyl)pyridin-3-yl)oxazolidin-2-one[1]
[2]

Synonyms BMS-984923, ALX-001[2]

Chemical Formula C22H15CIN202[1][3]

Molecular Weight 374.82 g/mol [1]

Appearance Solid powder[1]

Solubility Soluble in DMSOJ[1]

Short term (days to weeks) at 0 - 4°C; Long
Storage
term (months to years) at -20°C[1]

Step-by-Step Disposal Protocol

The following protocol outlines the essential steps for the safe disposal of (S,S)-BMS-984923
and materials contaminated with it. The primary principle is to treat all forms of this research
chemical as hazardous waste.

1. Waste Ildentification and Segregation:

o Unused Product: Any unwanted, expired, or surplus (S,S)-BMS-984923 must be treated as
chemical waste. It should not be disposed of down the drain or in regular trash.[4][5][6]

o Contaminated Materials: All materials that have come into contact with (S,S)-BMS-984923
are to be considered contaminated waste. This includes, but is not limited to:

[¢]

Gloves

[¢]

Pipette tips

Vials and other containers

o

o

Bench paper and absorbent materials
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Solutions: Any solutions containing (S,S)-BMS-984923 must be collected for chemical waste
disposal.[6]

. Use of Appropriate Waste Containers:

Liquid Waste: Collect all liquid waste containing (S,S)-BMS-984923 in a chemically resistant
container with a secure, screw-on cap. Ensure the container is leak-proof.[5][6]

Solid Waste: Dispose of contaminated solid materials, such as gloves, pipette tips, and
empty vials, in a designated, puncture-resistant container or a clearly labeled bag specifically
for chemical waste.[4][6] For chemically contaminated broken glass, use a labeled, puncture-
resistant sharps container.[4]

. Labeling of Waste Containers:

Properly label all waste containers with the words "Hazardous Waste."[6]

The label must clearly identify the full chemical name: "(S,S)-BMS-984923."

Indicate the major components and their approximate concentrations if it is a mixed waste
stream.

Ensure the date of waste accumulation is clearly marked on the container.

. Safe Storage of Chemical Waste:

Store all waste containers in a designated, well-ventilated, and secure area.

This storage area should be known to all laboratory personnel and be subject to regular
inspection by your institution's Environmental Health and Safety (EHS) department.

Ensure that waste containers are kept closed except when adding waste.[5]

Use secondary containment for all liquid hazardous waste to prevent spills.[5]

Never mix incompatible wastes.[5]

. Arranging for Disposal:
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» Contact your institution's Environmental Health and Safety (EHS) department to schedule a
pickup for the chemical waste.[6]

» Follow all institutional procedures for requesting a hazardous waste pickup. This may involve
submitting an online request form.[4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (S,S)-
BMS-984923.
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Start: (S,S)-BMS-984923 Waste Generation

( (S,S)-BMS-984923 Waste Generated j

Step 1: Identify %y Segregate Waste

[ Identify Waste Type ]

Contaminated .
Materials Surplus Solutions
A
Solid Waste \‘ Unused Product ;( Liquid Waste
(Gloves, Vials, Tips) )‘ " | (Solutions, Rinsate)
If solid powder If in solution

Step 2: Propgr Containmejnt
A4 Y \

Puncture-Resistant — Leak-Proof
Solid Waste Container Liquid Waste Container

Step"3: Labeling

Label as 'Hazardous Waste'
with Chemical Name & Date

Step 4:VStorage

Store in Designated,
Secure, Ventilated Area
with Secondary Containment

5'11 Disposal

Step 5: Fir;

Contact Institutional EHS
for Waste Pickup

Click to download full resolution via product page

Disposal workflow for (S,S)-BMS-984923.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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